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Compound of Interest

Compound Name: Eucarvone

Cat. No.: B1221054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

eucarvone (2,6,6-trimethylcyclohepta-2,4-dien-1-one), a monoterpenoid ketone. The following

sections detail the hazardous properties, necessary precautions, and emergency procedures to

ensure its safe use in a laboratory setting. All quantitative data is summarized in tables for

clarity, and detailed experimental protocols for key safety assessments are provided.

Hazard Identification and Classification
Eucarvone is classified as a skin sensitizer. Contact with the skin may cause an allergic

reaction.

Table 1: GHS Classification for Eucarvone

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Sensitization
1 alt text Warning

H317: May

cause an allergic

skin reaction.[1]

[2]
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Precautionary Measures and Personal Protective
Equipment (PPE)
Adherence to the following precautionary statements is crucial to minimize the risks associated

with handling eucarvone.

Table 2: Precautionary Statements for Eucarvone

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]

P272
Contaminated work clothing should not be

allowed out of the workplace.[1][2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1][2]

P321
Specific treatment (see supplemental first aid

instructions on this label).[1][2]

P333 + P317
If skin irritation or rash occurs: Get medical

advice/attention.[1]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.
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Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

Toxicological Data
Specific quantitative toxicological data for eucarvone, such as LD50 and LC50 values, are not

readily available in published literature.[3] For risk assessment purposes, data from the

structurally similar compound, carvone, may be considered as an estimation.

Table 3: Acute Toxicity Data for Carvone (as a surrogate)

Route of Exposure Species Value

Oral (LD50) Rat 3710 µL/kg

Dermal (LD50) Rabbit > 5000 mg/kg

Inhalation (LC50) - Data not available

First Aid Measures
In the event of exposure to eucarvone, the following first aid procedures should be followed

immediately.

Table 4: First Aid Measures for Eucarvone
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing. Wash the

affected area immediately and thoroughly with

soap and plenty of water for at least 15 minutes.

If skin irritation or a rash occurs, seek medical

advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[4]

Specific Hazards: Combustible material. Containers may explode when heated.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures:
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Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Wear

appropriate personal protective equipment.

Environmental Precautions: Prevent the substance from entering drains or watercourses.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from sources of ignition - No smoking.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Experimental Protocols for Safety Assessment
The following are summaries of standard OECD guidelines for assessing the dermal and ocular

effects of chemicals like eucarvone.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
Objective: To determine the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) inflammatory changes to the skin.

Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.

Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area (approx. 6 cm²) of the clipped skin under a gauze patch.

Exposure: The patch is held in place with semi-occlusive dressing for a 4-hour exposure

period.
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Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction).

Confirmation: If a corrosive effect is not observed in the initial animal, the response is

confirmed in up to two additional animals.

OECD Guideline 405: Acute Eye Irritation/Corrosion
Objective: To determine the potential of a substance to produce irritation or corrosion when

applied to the eye.

Methodology:

Animal Model: Healthy young adult albino rabbits are used.

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions are scored according to a graded scale.

Reversibility: The persistence of the ocular lesions is observed for up to 21 days to assess

the reversibility of the effects.

OECD Guideline 429: Skin Sensitization (Local Lymph
Node Assay - LLNA)
Objective: To determine the potential of a substance to induce skin sensitization.

Methodology:

Animal Model: Mice (typically female CBA/J) are used.
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Application: The test substance is applied to the dorsal surface of each ear of the mice for

three consecutive days. A vehicle control group and a positive control group are also

included.

Proliferation Measurement: On day 6, a solution of ³H-methyl thymidine is injected

intravenously. This radiolabel is incorporated into the DNA of proliferating lymphocytes in the

draining auricular lymph nodes.

Sample Collection: Five hours after the injection, the mice are euthanized, and the draining

auricular lymph nodes are excised.

Analysis: A single-cell suspension of lymph node cells is prepared, and the incorporation of

³H-methyl thymidine is measured using a β-scintillation counter.

Stimulation Index (SI): The proliferation of lymphocytes is expressed as a Stimulation Index

(SI), which is the ratio of the mean proliferation in the test group to the mean proliferation in

the vehicle control group. A substance is classified as a sensitizer if the SI is 3 or greater.

Visualizations
The following diagrams illustrate key logical and procedural workflows relevant to the safe

handling and assessment of eucarvone.
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Caption: GHS classification logic for eucarvone's skin sensitization hazard.
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Start: Handling Eucarvone

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Accidental Spill?

Continue Work

No

Follow Spill Cleanup Procedure:
1. Evacuate & Ventilate

2. Use Absorbent Material
3. Dispose as Hazardous Waste

Yes

Personal Exposure?

Store Properly

End of Work

No

Administer First Aid
(See Table 4)

Yes

Seek Medical Attention

Click to download full resolution via product page

Caption: General laboratory workflow for safely handling eucarvone.
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Eucarvone (Hapten)
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Caption: Simplified signaling pathway for skin sensitization by a hapten like eucarvone.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/OECD_2002.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/product/b1221054#eucarvone-safety-and-handling-precautions
https://www.benchchem.com/product/b1221054#eucarvone-safety-and-handling-precautions
https://www.benchchem.com/product/b1221054#eucarvone-safety-and-handling-precautions
https://www.benchchem.com/product/b1221054#eucarvone-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

